Benzo[1,2-b:4,5-b′]dithiophene-dioxopyrrolothiophencopolymers for high performance solar cells†

Chemical Communications Pub Date: 2010-06-02 DOI: 10.1039/C0CC00098A

Abstract

New donor/acceptor polymers PBDTDPT1 and PBDTDPT2 with alternating benzodithiophene and N-alkylated dioxopyrrolo-thiophene were synthesized. The new polymers had deep HOMO levels of −5.42 and −5.44 eV for PBDTDPT1 and PBDTDPT2, respectively. A PBDTDPT2 based BHJ solar cell device achieved a PCE of 4.79% and Voc of 0.91 V.

Graphical abstract: Benzo[1,2-b:4,5-b′]dithiophene-dioxopyrrolothiophen copolymers for high performance solar cells
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